Cas no 39969-56-7 (1-Bromo-4-propoxybenzene)

• Product Name: 1-Bromo-4-propoxybenzene
• CAS No: 39969-56-7
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• MDL: MFCD00156160
• CID: 89404
• PubChem ID: 125307690
• Update Time: 2025-06-13

1-Bromo-4-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-propoxybenzene
• 4-n-Propoxybromobenzene
• 1-Bromo-4-n-propoxybenzene
• 4-BROMO-1-(2-BROMOPHENYLSULFONYL)-1H-PYRAZOLE
• p-Bromopropoxybenzene
• Propoxybromobenzene
• 1-(4-Bromophenoxy)propane
• 4-Bromophenyl Propyl Ether
• 1-Bromo-4-propoxylbenzene
• VVPARGBRVKRZJC-UHFFFAOYSA-N
• 1-bromo-4-n-propyloxybenzene
• p-Bromphenyl-n-propylather
• 1-bromo-4-propoxy-benzene
• 1-bromanyl-4-propoxy-benzene
• 1-bromo-4-(propyloxy)benzene
• 4-Bromophenol, n-propyl ether
• 4-N-propoxybromobenzene, AldrichCPR
• SBB059354
• F0001-1124
• AS-58217
• AKOS000178073
• DTXSID60370155
• A824828
• AMY16065
• FT-0607516
• SY048326
• 39969-56-7
• J-515895
• B3639
• EN300-65444
• SCHEMBL681577
• MFCD00156160
• AC8402
• DB-019087

• MDL： MFCD00156160
• Inchi： 1S/C9H11BrO/c1-2-7-11-9-5-3-8(10)4-6-9/h3-6H,2,7H2,1H3
• InChI Key： VVPARGBRVKRZJC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCC

Computed Properties

• Exact Mass: 213.99900
• Monoisotopic Mass: 213.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: liquid
• Density: 1.3470(lit.)
• Boiling Point: 240°C(lit.)
• Flash Point: 238-240°C
• Refractive Index: 1.539-1.541
• PSA: 9.23000
• LogP: 3.23790
• Solubility: Not determined

1-Bromo-4-propoxybenzene Security Information

• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Bromo-4-propoxybenzene

Comprehensive Overview of 1-Bromo-4-propoxybenzene (CAS No. 39969-56-7): Properties, Applications, and Industry Insights

1-Bromo-4-propoxybenzene (CAS No. 39969-56-7), also known as 4-propoxybromobenzene, is an organobromine compound widely utilized in synthetic chemistry and material science. Its molecular structure combines a benzene ring substituted with a bromine atom and a propoxy group, making it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. This article delves into its physicochemical properties, synthetic applications, and emerging trends aligned with current industry demands.

The compound's chemical stability and reactivity stem from its aryl bromide moiety, which facilitates cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig animations. Researchers frequently search for "1-Bromo-4-propoxybenzene synthesis" or "CAS 39969-56-7 applications," reflecting its relevance in catalytic processes. Recent studies highlight its role in designing liquid crystal materials and OLED precursors, addressing the growing demand for energy-efficient displays.

From an industrial perspective, 1-Bromo-4-propoxybenzene is pivotal in optimizing batch production scalability. Manufacturers emphasize "high-purity 39969-56-7 suppliers" due to stringent quality requirements in pharmaceutical intermediates. Analytical techniques such as GC-MS and HPLC ensure compliance with regulatory standards, while green chemistry initiatives explore solvent-free synthesis routes to reduce environmental impact.

Emerging discussions in sustainable chemistry forums often link 4-propoxybromobenzene to biodegradable polymers. Its derivatization potential aligns with circular economy principles, answering queries like "eco-friendly aryl bromide uses." Additionally, its low toxicity profile (non-hazardous under normal conditions) makes it preferable for lab-scale R&D, though proper handling protocols remain essential.

In material science, CAS 39969-56-7 contributes to photoresist formulations for semiconductor fabrication—a hotspot given the global chip shortage. Patent analyses reveal innovations in "1-Bromo-4-propoxybenzene-doped polymers" for enhanced thermal stability, catering to electronics and automotive sectors. Such advancements respond to searches like "heat-resistant materials with brominated aromatics."

Future prospects for 1-Bromo-4-propoxybenzene include catalysis optimization and nanomaterial integration. With AI-driven molecular modeling gaining traction, computational studies on its reaction pathways could unlock novel applications. This positions 39969-56-7 as a compound bridging traditional organic synthesis and cutting-edge technology, meeting both academic and industrial curiosity.